Cas no 102203-23-6 (Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester)

• Product Name: Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester
• CAS No: 102203-23-6
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 143079
• PubChem ID: 179811
• Update Time: 2025-04-19

Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, ethyl ester
• ACC 9369
• 2-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzenepropanoic acid ethyl ester
• SCHEMBL6060970
• Y08QNQ290K
• Ethyl 3-(2-{2-hydroxy-3-[(propan-2-yl)amino]propoxy}phenyl)propanoate
• ACC-9369, (+/-)-
• Ethyl 3-[2-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]propanoate
• BENZENEPROPANOIC ACID, 2-(2-HYDROXY-3-((1-METHYLETHYL)AMINO)PROPOXY)-, ETHYL ESTER
• Q27294095
• 102203-23-6
• DTXSID70907198
• UNII-Y08QNQ290K
• ACC-9369

• Inchi： 1S/C17H27NO4/c1-4-21-17(20)10-9-14-7-5-6-8-16(14)22-12-15(19)11-18-13(2)3/h5-8,13,15,18-19H,4,9-12H2,1-3H3
• InChI Key： DMLSVZSUDBKLED-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CCC(=O)OCC)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 309.19411
• Monoisotopic Mass: 309.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 67.79